Cas no 66659-59-4 ( )
structure
Product Name:
CAS No:66659-59-4
MF:C16H16O3
MW:256.296444892883
CID:964365
PubChem ID:231094
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(2-methoxyphenyl)ethanone
- 2,2'-dimethoxy-deoxybenzoin
- 2,2'-Dimethoxy-desoxybenzoin
- AC1L5KY7
- AC1Q5FOM
- CTK5C5014
- HMS3080K23
- KST-1B8505
- NSC26661
- SureCN332837
- DTXSID20282583
- SMR001548591
- NSC-26661
- MLS002639140
- SCHEMBL332837
- 66659-59-4
-
-
- Inchi： 1S/C16H16O3/c1-18-15-9-5-3-7-12(15)11-14(17)13-8-4-6-10-16(13)19-2/h3-10H,11H2,1-2H3
- InChI Key： MCISCAUSGRBPTJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 256.10998
- Monoisotopic Mass: 256.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 3.12920
Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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